Cas no 2680706-57-2 (3-{(benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid)

• Product Name: 3-{(benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid
• CAS No: 2680706-57-2
• MF: C₁₈H₁₇F₂NO₄
• MW: 349.3286921978
• CID: 5622079
• PubChem ID: 165926939
• Update Time: 2025-05-21

3-{(benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298364
• 2680706-57-2
• 3-{[(benzyloxy)carbonyl][(3,4-difluorophenyl)methyl]amino}propanoic acid
• 3-{(benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid

• Inchi： 1S/C18H17F2NO4/c19-15-7-6-14(10-16(15)20)11-21(9-8-17(22)23)18(24)25-12-13-4-2-1-3-5-13/h1-7,10H,8-9,11-12H2,(H,22,23)
• InChI Key： RFVMPIHAOJLFND-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN(C(=O)OCC1C=CC=CC=1)CCC(=O)O)F

Computed Properties

• Exact Mass: 349.11256435g/mol
• Monoisotopic Mass: 349.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid

3-{(Benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic Acid: A Comprehensive Overview

3-{(Benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid, with the CAS number 2680706-57-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a benzyloxy carbonyl group, a 3,4-difluorophenyl moiety, and a propanoic acid backbone. The combination of these functional groups renders the molecule highly versatile and potentially useful in various therapeutic applications.

The synthesis of 3-{(Benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid involves a series of multi-step reactions, including nucleophilic substitutions, carbonylations, and deprotection steps. Recent advancements in asymmetric synthesis have enabled researchers to optimize the production process, improving both yield and purity. These improvements are particularly important for large-scale manufacturing in the pharmaceutical industry.

In terms of biological activity, this compound has been extensively studied for its potential as a prodrug. Prodrugs are inactive compounds that are converted into their active forms within the body. The benzyloxy carbonyl group in this molecule serves as a protecting group that can be cleaved under specific physiological conditions, releasing the active drug. This feature makes it an attractive candidate for targeted drug delivery systems.

Recent studies have also explored the role of 3-{(Benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid in modulating cellular signaling pathways. For instance, research published in 2023 demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. This finding has opened new avenues for its application in oncology.

The incorporation of the 3,4-difluorophenyl group into the molecule imparts unique electronic properties that enhance its bioavailability and stability. Fluorine atoms are known to improve pharmacokinetic profiles by increasing lipophilicity and resistance to metabolic degradation. These attributes make the compound suitable for oral administration.

In addition to its therapeutic potential, this compound has also been utilized as a building block in combinatorial chemistry. Its modular structure allows for easy modification and diversification, facilitating high-throughput screening campaigns. This approach has significantly accelerated drug discovery processes.

The development of efficient synthetic routes for 3-{(Benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid has been a focal point of recent research efforts. Green chemistry principles have been integrated into these processes to minimize environmental impact and reduce costs. For example, catalytic hydrogenation methods have been employed to achieve selective deprotection of the benzyloxy group.

Preliminary toxicological studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further investigations are required to fully characterize its safety profile and long-term effects on human health.

In conclusion, 3-{(Benzyloxy)carbonyl(3,4-difluorophenyl)methylamino}propanoic acid, with CAS number 2680706-57-2, represents a promising compound with diverse applications in drug development. Its unique structure and favorable pharmacokinetic properties make it an ideal candidate for advancing modern medicine.